4-hydroxy-3-(3-oxo-1-phenylpentyl)-2H-thiochromen-2-one
Overview
Description
4-hydroxy-3-(3-oxo-1-phenylpentyl)-2H-thiochromen-2-one, also known as HET0016, is a selective inhibitor of the enzyme 20-HETE synthase. This compound has gained significant attention in the scientific community due to its potential therapeutic applications in various diseases like hypertension, cancer, and inflammation.
Mechanism of Action
4-hydroxy-3-(3-oxo-1-phenylpentyl)-2H-thiochromen-2-one is a selective inhibitor of the enzyme 20-HETE synthase. 20-HETE is a potent vasoconstrictor and pro-inflammatory mediator. By inhibiting the synthesis of 20-HETE, 4-hydroxy-3-(3-oxo-1-phenylpentyl)-2H-thiochromen-2-one reduces inflammation, angiogenesis, and tumor growth. 4-hydroxy-3-(3-oxo-1-phenylpentyl)-2H-thiochromen-2-one has also been shown to reduce blood pressure in animal models of hypertension.
Biochemical and Physiological Effects:
4-hydroxy-3-(3-oxo-1-phenylpentyl)-2H-thiochromen-2-one has been shown to have anti-inflammatory, anti-cancer, and anti-hypertensive effects. It reduces inflammation, angiogenesis, and tumor growth by inhibiting the synthesis of 20-HETE. 4-hydroxy-3-(3-oxo-1-phenylpentyl)-2H-thiochromen-2-one has also been shown to reduce blood pressure in animal models of hypertension.
Advantages and Limitations for Lab Experiments
One of the major advantages of 4-hydroxy-3-(3-oxo-1-phenylpentyl)-2H-thiochromen-2-one is its selectivity towards 20-HETE synthase. This allows researchers to study the effects of inhibiting 20-HETE synthesis without affecting other enzymes. However, one of the limitations of 4-hydroxy-3-(3-oxo-1-phenylpentyl)-2H-thiochromen-2-one is its low solubility in water, which makes it difficult to administer in vivo.
Future Directions
There are several future directions for the study of 4-hydroxy-3-(3-oxo-1-phenylpentyl)-2H-thiochromen-2-one. One of the areas of interest is the potential use of 4-hydroxy-3-(3-oxo-1-phenylpentyl)-2H-thiochromen-2-one in the treatment of cancer. 4-hydroxy-3-(3-oxo-1-phenylpentyl)-2H-thiochromen-2-one has been shown to inhibit tumor growth in animal models, and further studies are needed to determine its potential as a cancer therapy. Another area of interest is the potential use of 4-hydroxy-3-(3-oxo-1-phenylpentyl)-2H-thiochromen-2-one in the treatment of hypertension. 4-hydroxy-3-(3-oxo-1-phenylpentyl)-2H-thiochromen-2-one has been shown to reduce blood pressure in animal models, and further studies are needed to determine its potential as an anti-hypertensive agent. Finally, further studies are needed to determine the safety and efficacy of 4-hydroxy-3-(3-oxo-1-phenylpentyl)-2H-thiochromen-2-one in humans.
Scientific Research Applications
4-hydroxy-3-(3-oxo-1-phenylpentyl)-2H-thiochromen-2-one has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-hypertensive effects. 4-hydroxy-3-(3-oxo-1-phenylpentyl)-2H-thiochromen-2-one inhibits the synthesis of 20-HETE, which is a potent vasoconstrictor and pro-inflammatory mediator. By inhibiting the synthesis of 20-HETE, 4-hydroxy-3-(3-oxo-1-phenylpentyl)-2H-thiochromen-2-one reduces inflammation, angiogenesis, and tumor growth. 4-hydroxy-3-(3-oxo-1-phenylpentyl)-2H-thiochromen-2-one has also been shown to reduce blood pressure in animal models of hypertension.
properties
IUPAC Name |
2-hydroxy-3-(3-oxo-1-phenylpentyl)thiochromen-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18O3S/c1-2-14(21)12-16(13-8-4-3-5-9-13)18-19(22)15-10-6-7-11-17(15)24-20(18)23/h3-11,16,23H,2,12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLRCOLAUYAPJFL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)CC(C1=CC=CC=C1)C2=C(SC3=CC=CC=C3C2=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20396336 | |
Record name | STK365430 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20396336 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
338.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-hydroxy-3-(3-oxo-1-phenylpentyl)-2H-thiochromen-2-one | |
CAS RN |
65591-76-6 | |
Record name | STK365430 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20396336 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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